Cas no 2034358-45-5 (4-{(5-bromo-2-chlorophenyl)formamidomethyl}-N,N-dimethylpiperidine-1-carboxamide)

• Product Name: 4-{(5-bromo-2-chlorophenyl)formamidomethyl}-N,N-dimethylpiperidine-1-carboxamide
• CAS No: 2034358-45-5
• MF: C₁₆H₂₁BrClN₃O₂
• MW: 402.713842153549
• CID: 5802812
• PubChem ID: 121020469
• Update Time: 2025-10-30

4-{(5-bromo-2-chlorophenyl)formamidomethyl}-N,N-dimethylpiperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-{(5-bromo-2-chlorophenyl)formamidomethyl}-N,N-dimethylpiperidine-1-carboxamide
• F6539-2751
• 4-[[(5-bromo-2-chlorobenzoyl)amino]methyl]-N,N-dimethylpiperidine-1-carboxamide
• AKOS026695955
• 4-{[(5-bromo-2-chlorophenyl)formamido]methyl}-N,N-dimethylpiperidine-1-carboxamide
• 2034358-45-5
• 4-((5-bromo-2-chlorobenzamido)methyl)-N,N-dimethylpiperidine-1-carboxamide

• Inchi： 1S/C16H21BrClN3O2/c1-20(2)16(23)21-7-5-11(6-8-21)10-19-15(22)13-9-12(17)3-4-14(13)18/h3-4,9,11H,5-8,10H2,1-2H3,(H,19,22)
• InChI Key： LNFUXSXGKVGIRP-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)C(NCC1CCN(C(N(C)C)=O)CC1)=O)Cl

Computed Properties

• Exact Mass: 401.05057g/mol
• Monoisotopic Mass: 401.05057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 52.6Ų

Additional information on 4-{(5-bromo-2-chlorophenyl)formamidomethyl}-N,N-dimethylpiperidine-1-carboxamide

4-{(5-bromo-2-chlorophenyl)formamidomethyl}-N,N-dimethylpiperidine-1-carboxamide: A Comprehensive Overview

The compound with CAS No. 2034358-45-5, known as 4-{(5-bromo-2-chlorophenyl)formamidomethyl}-N,N-dimethylpiperidine-1-carboxamide, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a piperidine ring with substituted aromatic groups and amide functionalities. Recent studies have highlighted its role in drug design, particularly in the development of bioactive molecules with tailored properties.

The piperidine core of this molecule serves as a versatile scaffold, offering a rigid yet flexible framework for further functionalization. The presence of 5-bromo-2-chlorophenyl substituents introduces electronic and steric effects that can influence the compound's reactivity and bioavailability. Additionally, the formamidomethyl group enhances the molecule's ability to participate in hydrogen bonding, a critical factor in drug-target interactions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes involving nucleophilic substitutions and amide bond formations. Researchers have explored various reaction pathways to optimize yield and purity, ensuring that the compound meets stringent quality standards for pharmaceutical applications.

In terms of applications, this compound has shown promise in the field of medicinal chemistry, particularly as a lead compound for anti-inflammatory and antiviral agents. Its ability to modulate key biological pathways makes it a valuable tool in drug discovery programs targeting chronic diseases such as cancer and neurodegenerative disorders.

Moreover, the N,N-dimethyl group within the molecule contributes to its lipophilicity, enhancing its ability to cross cellular membranes and interact with intracellular targets. This property is particularly advantageous in designing drugs with improved pharmacokinetic profiles.

Recent studies have also investigated the stereochemical properties of this compound, revealing its potential for enantioselective synthesis. Such findings underscore the importance of chirality in determining the biological activity of molecules, paving the way for the development of enantiomerically pure compounds with enhanced therapeutic efficacy.

In conclusion, 4-{(5-bromo-2-chlorophenyl)formamidomethyl}-N,N-dimethylpiperidine-1-carboxamide represents a cutting-edge molecule with diverse applications in modern chemistry and pharmacology. Its unique structure, combined with recent research advancements, positions it as a key player in the development of innovative therapeutic agents.